Cas no 91088-28-7 ( )

• Product Name: &nbsp
• CAS No: 91088-28-7
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 883294
• PubChem ID: 274181
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-benzamido-4-oxobutanoic acid
• NSC120027
• n2-benzoyl-
• 91088-28-7
• NSC-120027
• DTXSID80298004
• A-asparagine
•  

• Inchi： 1S/C11H12N2O4/c12-10(16)8(6-9(14)15)13-11(17)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,12,16)(H,13,17)(H,14,15)
• InChI Key： WXCKJTKWJNEGKA-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(C1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 236.08
• Monoisotopic Mass: 236.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.349
• Boiling Point: 605.2°C at 760 mmHg
• Flash Point: 319.8°C
• Refractive Index: 1.587